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Compound of Interest

Compound Name: Bismuth subcitrate potassium

Cat. No.: B8050845

Introduction

Bismuth subcitrate potassium, a complex bismuth salt of citric acid, is a critical active
pharmaceutical ingredient (API) primarily used in the treatment of peptic ulcers and
gastroesophageal reflux disease (GERD).[1][2] It is particularly effective in combination with
antibiotics for the eradication of Helicobacter pylori, a bacterium strongly associated with
various gastroduodenal diseases.[3][4] This technical guide provides a detailed examination of
the chemical structure and synthesis of bismuth subcitrate potassium, intended for
researchers, scientists, and professionals in drug development.

Chemical Structure

The precise chemical structure of bismuth subcitrate potassium can be complex and is
sometimes described as a colloidal substance with a variable composition.[5] However, it is
generally understood to be a salt composed of bismuth (Bi3*), potassium (K*), and citrate ions.
[1] Different sources report varying molar ratios of these components. For instance, some
describe a molar ratio of approximately 1:5:2 for bismuth, potassium, and citrate, respectively,
with the inclusion of water molecules.[1] Other sources suggest different stoichiometric
relationships.[6][7] The compound contains about 25.6% bismuth by mass, which is the active
component, and 22.9% potassium.[1]
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The IUPAC name for a common form is Bismuth(3+) potassium 2-hydroxy-1,2,3-
propanetricarboxylate (1:5:2).[1] The chemical formula is often represented as C12H8BiK5014.

[2]
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Citrate Anion 1
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Method 1: From Bismuth Ammonium Citrate Method 2: One-Step Synthesis

React Potassium Hydroxide and Citric Acid
to form Potassium Citrate

Dissolve Bismuth Citrate in Ammonia Water
to form Bismuth Ammonium Citrate

Add Bismuth Citrate and Ammonia Water

Heat Bismuth Ammonium Citrate Solution

Dissolve Potassium Citrate in Water

Stir and Heat

Add Potassium Citrate Solution and Stir

Spray Dry the Mixture Concentrate the Solution

Bismuth Subcitrate Potassium Product

Precipitate with Ethanol

Filter, Wash, and Dry

Bismuth Subcitrate Potassium Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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